Cas no 918482-22-1 (Methanone, phenyl[4-[[4-(2-phenylethyl)-1-piperazinyl]methyl]phenyl]-)

• Product Name: Methanone, phenyl[4-[[4-(2-phenylethyl)-1-piperazinyl]methyl]phenyl]-
• CAS No: 918482-22-1
• MF: C₂₆H₂₈N₂O
• MW: 384.513326644897
• CID: 774877
• PubChem ID: 59382039
• Update Time: 2025-04-19

Methanone, phenyl[4-[[4-(2-phenylethyl)-1-piperazinyl]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl[4-[[4-(2-phenylethyl)-1-piperazinyl]methyl]phenyl]-
• phenyl-[4-[[4-(2-phenylethyl)piperazin-1-yl]methyl]phenyl]methanone
• Phenyl(4-{[4-(2-phenylethyl)piperazin-1-yl]methyl}phenyl)methanone
• SCHEMBL13150812
• DTXSID80731724
• 918482-22-1

• Inchi： 1S/C26H28N2O/c29-26(24-9-5-2-6-10-24)25-13-11-23(12-14-25)21-28-19-17-27(18-20-28)16-15-22-7-3-1-4-8-22/h1-14H,15-21H2
• InChI Key： BJWLYOBJIMQZMR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)CN1CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 384.220163521g/mol
• Monoisotopic Mass: 384.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.6Ų